Cas no 211105-33-8 (9-OXO-11ALPHA,15S-DIHYDROXY-PROST-13E-EN-1-OIC-3,3,4,4-D4 ACID)
9-Oxo-11α,15S-dihydroxy-prost-13E-en-1-oic-3,3,4,4-d4 acid is a deuterium-labeled analog of the prostaglandin derivative 9-oxo-11α,15S-dihydroxy-prost-13E-en-1-oic acid. The incorporation of four deuterium atoms at the 3,3,4,4 positions enhances its stability and reduces metabolic degradation, making it particularly valuable for pharmacokinetic and metabolic studies. This compound serves as a crucial internal standard in mass spectrometry-based analytical methods, ensuring high precision in quantitative measurements. Its structural similarity to endogenous prostaglandins allows for accurate tracing of biochemical pathways and receptor interactions. The deuterium labeling minimizes interference with biological systems while maintaining the compound's functional integrity, facilitating reliable research in inflammation, reproduction, and cardiovascular physiology.
211105-33-8 structure
Product Name:9-OXO-11ALPHA,15S-DIHYDROXY-PROST-13E-EN-1-OIC-3,3,4,4-D4 ACID
9-OXO-11ALPHA,15S-DIHYDROXY-PROST-13E-EN-1-OIC-3,3,4,4-D4 ACID Chemical and Physical Properties
Names and Identifiers
-
- (11α,13E,15R)-11,15-Dihydroxy-9-oxo(3,3,4,4-2H4)prost-13-en-1-oic acid
- Prostaglandin E1-d4
- ALPROSTADIL-D4
- 9-OXO-11ALPHA,15S-DIHYDROXY-PROST-13E-EN-1-OIC-3,3,4,4-D4 ACID
- (11α,13E,15S)-11,15-Dihydroxy-9-oxoprost-13-en-1-oic Acid-d4
- 3-Hydroxy-2-(3-hydroxy-1-octenyl)-5-oxo-cyclopentaneheptanoic Acid-d4
- Alprox TD-d4
- Caveject-d4
- Liprostin-d4
- HMS3654H18
- FT-0638434
- 211105-33-8
- FT-0638072
- SCHEMBL5303767
- HMS3394L11
- 7-[3-hydroxy-2-(3-hydroxyoct-1-enyl)-5-oxocyclopentyl]heptanoic acid
- FT-0638061
- FT-0603510
- 8-ISOPROSTAGLANDINE1
- 8-iso Prostaglandin E1
- Ovinonic acid
- CS-0200962
- 3,3,4,4-tetradeuterio-7-[(1R,2R,3R)-3-hydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]-5-oxocyclopentyl]heptanoic acid
- DA-57122
- HY-B0131S
-
- Inchi: 1S/C20H34O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h12-13,15-17,19,21,23H,2-11,14H2,1H3,(H,24,25)/b13-12+/t15-,16+,17+,19+/m0/s1/i5D2,8D2
- InChI Key: GMVPRGQOIOIIMI-HKEIXBCBSA-N
- SMILES: [C@H]1(CCCC([2H])([2H])C([2H])([2H])CC(=O)O)C(=O)C[C@@H](O)[C@@H]1/C=C/[C@@H](O)CCCCC
Computed Properties
- Exact Mass: 354.24062418g/mol
- Monoisotopic Mass: 354.24062418g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 13
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.2
- Topological Polar Surface Area: 94.8Ų
9-OXO-11ALPHA,15S-DIHYDROXY-PROST-13E-EN-1-OIC-3,3,4,4-D4 ACID Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P912134-100μg |
Prostaglandin E1-d4 |
211105-33-8 | 98% | 100μg |
¥2,051.00 | 2022-09-01 | |
| ChemScence | CS-0200962-1mg |
Prostaglandin E1-d4 |
211105-33-8 | 1mg |
$0.0 | 2022-04-27 | ||
| ChemScence | CS-0200962-10mg |
Prostaglandin E1-d4 |
211105-33-8 | 10mg |
$0.0 | 2022-04-27 | ||
| TRC | P838602-1mg |
Prostaglandin E1-d4 |
211105-33-8 | 1mg |
$620.00 | 2023-05-17 | ||
| TRC | P838602-10mg |
Prostaglandin E1-d4 |
211105-33-8 | 10mg |
$4920.00 | 2023-05-17 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R123479-100μg |
Prostaglandin E1-d4,98% |
211105-33-8 | 98% | 100μg |
¥1166 | 2023-09-09 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P342611-50μg |
9-OXO-11ALPHA,15S-DIHYDROXY-PROST-13E-EN-1-OIC-3,3,4,4-D4 ACID |
211105-33-8 | A solution in methyl acetate | 50μg |
¥642.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P342611-100μg |
9-OXO-11ALPHA,15S-DIHYDROXY-PROST-13E-EN-1-OIC-3,3,4,4-D4 ACID |
211105-33-8 | A solution in methyl acetate | 100μg |
¥1215.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P342611-500μg |
9-OXO-11ALPHA,15S-DIHYDROXY-PROST-13E-EN-1-OIC-3,3,4,4-D4 ACID |
211105-33-8 | A solution in methyl acetate | 500μg |
¥5154.90 | 2023-09-01 | |
| AN HUI ZE SHENG Technology Co., Ltd. | P838602-1mg |
Prostaglandin E1-d4 |
211105-33-8 | 1mg |
¥5400.00 | 2023-09-15 |
9-OXO-11ALPHA,15S-DIHYDROXY-PROST-13E-EN-1-OIC-3,3,4,4-D4 ACID Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Feng Peng,Yuhao Zhang,Wei Yang,Yong Cao Polym. Chem., 2019,10, 1367-1376
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
211105-33-8 (9-OXO-11ALPHA,15S-DIHYDROXY-PROST-13E-EN-1-OIC-3,3,4,4-D4 ACID) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk